3,4-Diethoxycarbonyl-6-phenyl-2-pyridone

• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol
• IUPAC Name: diethyl 2-oxo-6-phenyl-1H-pyridine-3,4-dicarboxylate
• InChI: InChI=1S/C17H17NO5/c1-3-22-16(20)12-10-13(11-8-6-5-7-9-11)18-15(19)14(12)17(21)23-4-2/h5-10H,3-4H2,1-2H3,(H,18,19)
• InChI Key: XCBDFQUEXZKNON-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C(=O)NC(=C1)C2=CC=CC=C2)C(=O)OCC

Description

3,4-Diethoxycarbonyl-6-phenyl-2-pyridone is a useful research compound. Its molecular formula is C17H17NO5 and its molecular weight is 315.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a mixture of 90 ml of 2% hydrochloric acid and 60 ml of dioxane was dissolved 3.50 g (10 mmol) of 2-amino-3,4-diethoxycarbonyl-6-phenylpyridine hydrochloride. A solution of 0.83 g (1.2 eq.) of sodium nitrite dissolved in 3 ml of water was added dropwise thereto. The mixture was stirred at room temperature for 4 hours and left standing overnight. The solvent was distilled off. The resulting crystals were collected by filtration with water. The crystals were recrystallized from ethanol, to give pale yellow prisms.